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Compound of Interest

Compound Name: SD-36

Cat. No.: B10820887 Get Quote

Essential Safety and Handling Guide for SD-36
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling the STAT3 degrader, SD-36. The

following procedures and data are compiled to ensure the safe handling, storage, and disposal

of this compound.

Hazard Identification and Safety Precautions
SD-36 is a chemical compound that requires careful handling in a laboratory setting. While one

Safety Data Sheet (SDS) classifies it as not a hazardous substance or mixture, another

indicates specific dangers.[1][2] It is prudent to handle it with the care required for hazardous

chemicals.

GHS Hazard Statements: H315 (Causes skin irritation), H318 (Causes serious eye damage),

H335 (May cause respiratory irritation).[1]

Signal Word: Danger[1]
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Hazard Statement Description Precautionary Statement

H315 Causes skin irritation

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves. P302+P352:

IF ON SKIN: Wash with plenty

of water. P332+P313: If skin

irritation occurs: Get medical

advice/attention. P362: Take

off contaminated clothing and

wash before reuse.

H318 Causes serious eye damage

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P310:

Immediately call a POISON

CENTER or doctor/physician.

H335 May cause respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340+P312: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing. Call a POISON

CENTER or doctor/physician if

you feel unwell.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling SD-36 to

minimize exposure and ensure personal safety.[2]
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PPE Category Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves.

Skin and Body Protection Impervious clothing.

Respiratory Protection Suitable respirator.

First Aid Measures
In case of exposure to SD-36, follow these first aid measures immediately.[2]

Exposure Route First Aid Procedure

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water,

separating eyelids to ensure adequate flushing.

Promptly call a physician.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Call a physician.

Inhalation

Relocate to fresh air immediately. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth resuscitation.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician.

Handling, Storage, and Disposal
Proper handling, storage, and disposal procedures are critical for maintaining the stability of

SD-36 and ensuring a safe laboratory environment.

Handling:

Avoid inhalation, contact with eyes, and skin.[2]
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Avoid the formation of dust and aerosols.[2]

Use only in areas with appropriate exhaust ventilation.[2]

Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[2]

Keep away from direct sunlight and sources of ignition.[2]

Recommended storage temperature is -80°C, stored under nitrogen.[2]

Shipping at room temperature is acceptable for periods of less than 2 weeks.[2]

Disposal:

Dispose of the substance in accordance with prevailing country, federal, state, and local

regulations.[2]

Contaminated materials should be decontaminated by scrubbing with alcohol before

disposal.[2]

Spillage and Containment
In the event of a spill, follow these procedures to contain and clean up the material.

Personal Precautions:

Use full personal protective equipment.[2]

Avoid breathing vapors, mist, dust, or gas.[2]

Ensure adequate ventilation.[2]

Evacuate personnel to safe areas.[2]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[2]
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Keep the product away from drains or water courses.[2]

Methods for Cleaning Up:

Absorb solutions with a finely-powdered liquid-binding material (e.g., diatomite, universal

binders).[2]

Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

Dispose of contaminated material according to disposal guidelines.[2]

Experimental Protocols
While specific experimental protocols for the use of SD-36 will vary depending on the research,

the following general guidelines should be followed based on its properties as a STAT3

degrader.

Cell-Based Assays:

SD-36 has been shown to promote ≥90% degradation of STAT3 in the MOLM-16 cell line

after a 4-hour treatment at 250 nM and ≥50% degradation in SU-DHL, DEL, and KI-JK cell

lines after a 7-hour treatment at the same concentration.[3]

A negative control, SD-36Me, which is deficient in recruiting the E3 ligase, can be used to

verify the specific degradation activity of SD-36.[3]

Safe Handling Workflow for SD-36
The following diagram illustrates the key steps for the safe handling of SD-36 in a laboratory

setting.
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Caption: Workflow for the safe handling and disposal of SD-36.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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